N-benzyl-3-(2-chlorophenyl)acrylamide

• IUPAC Name: (E)-N-benzyl-3-(2-chlorophenyl)prop-2-enamide
• InChI: InChI=1S/C16H14ClNO/c17-15-9-5-4-8-14(15)10-11-16(19)18-12-13-6-2-1-3-7-13/h1-11H,12H2,(H,18,19)/b11-10+
• InChI Key: GTOXAMZVMQGAKT-ZHACJKMWSA-N
• Canonical SMILES: C1=CC=C(C=C1)CNC(=O)C=CC2=CC=CC=C2Cl
• Isomeric SMILES: C1=CC=C(C=C1)CNC(=O)/C=C/C2=CC=CC=C2Cl
• Molecular Formula: C16H14ClNO
• Molecular Weight: 271.74 g/mol

Description

N-benzyl-3-(2-chlorophenyl)acrylamide, also known as BCPAA, is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields such as medicine, pharmacology, and materials science. BCPAA is a member of the acrylamide family, which is widely used in the production of polymers, plastics, and other industrial materials. In recent years, BCPAA has been studied extensively for its unique properties and potential applications in scientific research.

Scientific Research Applications

Polymerization and Material Science

• UV-Induced Graft Polymerization : N-benzyl-3-(2-chlorophenyl)acrylamide derivatives can be used in UV-induced graft polymerization processes. For instance, Hong et al. (2009) demonstrated the use of benzophenone-incorporated acrylamide for grafting on cotton fabrics, enhancing their antibacterial properties (Hong, Liu, & Sun, 2009).

• Controlled Radical Polymerization : Mori et al. (2005) explored the controlled radical polymerization of acrylamide derivatives, highlighting the potential to create polymers with specific properties (Mori, Sutoh, & Endo, 2005).

• Surface Modification of Polymers : Ruckert and Geuskens (1996) used a water-soluble derivative of benzophenone for acrylamide grafting, showcasing the potential for modifying polymer surfaces (Ruckert & Geuskens, 1996).

Chemical Synthesis and Characterization

• Synthesis of Novel Compounds : Studies like those conducted by Arsenyan et al. (2013) involved the synthesis of new compounds, like N-(benzoselenophen-3-yl)-3-phenyl-acrylamide, elucidating their molecular structure through X-ray analysis (Arsenyan, Paegle, & Belyakov, 2013).

• Spectroscopic Investigation : Barım and Akman (2021) focused on the synthesis and characterization of benzofuran-based acrylamide monomers, using various spectroscopic methods to study molecular properties (Barım & Akman, 2021).

Applications in Environmental Science and Health

• Antibacterial Properties : Research by Liu et al. (2011) revealed the antibacterial potential of acrylamide-type monomers derived from guaiacol, suggesting their utility in health and environmental applications (Liu et al., 2011).

• xicity**: Smith and Oehme (1991) reviewed the environmental fate and neurotoxicity of acrylamide and polyacrylamide, providing insights into the safety and environmental impact of these compounds (Smith & Oehme, 1991).